Cas no 17085-88-0 (Propanedioic acid, propylidene-, diethyl ester)

• Product Name: Propanedioic acid, propylidene-, diethyl ester
• CAS No: 17085-88-0
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 1353696
• PubChem ID: 572515
• Update Time: 2025-04-20

Propanedioic acid, propylidene-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, propylidene-, diethyl ester
• diethyl propylidenemalonic acid ester
• 17085-88-0
• Diethyl 2-propylidenemalonate #
• PAPNVPZYWVEQOW-UHFFFAOYSA-N
• DB-170795
• AKOS024390870
• SCHEMBL1939600
• Diethyl 2-propylidenemalonate
• 2-Propylidene-malonic acid, diethyl ester
• 2-Propylidene-malonic acid diethyl ester

• Inchi： 1S/C10H16O4/c1-4-7-8(9(11)13-5-2)10(12)14-6-3/h7H,4-6H2,1-3H3
• InChI Key： PAPNVPZYWVEQOW-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C\CC)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų